
Saccharin-d4: A Technical Guide to Safety and
Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Saccharin-d4

Cat. No.: B583891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for Saccharin-d4. The toxicological data presented is primarily for non-deuterated

saccharin, as specific comprehensive toxicological studies on the deuterated analog are not

widely available. It is presumed that the safety and handling procedures for Saccharin-d4 are

analogous to those for saccharin. All laboratory personnel should consult the specific Safety

Data Sheet (SDS) provided by the supplier before handling this compound and adhere to all

institutional and regulatory safety protocols.

Chemical and Physical Properties
Saccharin-d4 is a deuterated form of saccharin, an artificial sweetener. The substitution of

hydrogen with deuterium is a common practice in research, particularly in metabolic and

pharmacokinetic studies. The key physical and chemical properties of Saccharin-d4 are

summarized below.
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Property Value Source(s)

Molecular Formula C₇HD₄NO₃S [1][2]

Molecular Weight 187.21 g/mol [2][3]

Exact Mass 187.02412118 Da [3]

CAS Number 1189466-17-8 [1][2]

Synonyms

4,5,6,7-tetradeuterio-1,1-dioxo-

1,2-benzothiazol-3-one,

Benzoic-d4 Sulfimide,

Saccharin (ring-d4)

[1][2][3]

Physical Description White crystalline solid [4]

Odor Odorless or faintly aromatic [4]

Solubility Soluble in water [5]

LogP (Octanol/Water Partition

Coefficient)
0.9 - 1.2099 [1][3]

Stability
Stable under recommended

storage conditions
[5][6]

Toxicological Profile (Saccharin Data)
Comprehensive toxicological data specific to Saccharin-d4 is limited. The following information

is for non-deuterated saccharin and serves as a primary reference.
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Endpoint Result Species Source(s)

Acute Oral Toxicity

(LD50)
14,200 mg/kg Rat

Carcinogenicity

Not classifiable as to

its carcinogenicity to

humans (IARC Group

3). Bladder tumors

observed in male rats

are not considered

relevant to humans.[7]

Human [7]

Mutagenicity/Genotoxi

city

Not considered to be

mutagenic or

genotoxic.[8] EFSA

concluded that

saccharin does not

cause DNA damage.

[7]

- [7][8]

Reproductive Toxicity
No data available in

the reviewed SDS.
-

The European Food Safety Authority (EFSA) has established an Acceptable Daily Intake (ADI)

for saccharin and its salts of 5 mg/kg of body weight per day.[7]

Hazard Identification and Personal Protection
While saccharin is generally not classified as a hazardous substance, standard laboratory

precautions should always be observed.[6]

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[5][9][10]

Hand Protection: Handle with compatible chemical-resistant gloves. Gloves should be

inspected before use and disposed of properly.[9][10]
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Skin and Body Protection: Wear a laboratory coat and other protective clothing as necessary

to prevent skin contact.[5][9]

Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.[5][9]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[10][11]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[10][11]

Ingestion: Rinse mouth with water. Do not induce vomiting.[10]

In all cases of exposure, seek medical attention if symptoms persist.[11]

Handling, Storage, and Spill Response
Safe Handling

Avoid contact with skin and eyes.[9]

Avoid the formation of dust and aerosols.[10]

Provide appropriate exhaust ventilation at places where dust is formed.[10]

Handle in accordance with good industrial hygiene and safety practices.[5][12]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10]

Store away from strong oxidizing agents.[5][6]

Spill and Emergency Procedures
Evacuate personnel from the area.[9]
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Wear appropriate PPE as described in Section 3.1.

Avoid generating dust.[12]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[10][12]

Ventilate the area after clean-up is complete.[9]

Dispose of waste in accordance with local, state, and federal regulations.[9]

Experimental Protocols and Workflows
Specific experimental protocols for the safety assessment of Saccharin-d4 are not detailed in

the provided search results. However, a general workflow for handling chemical reagents in a

laboratory setting is outlined below.

Preparation Handling Post-Experiment

Review SDS Don PPE Weigh Compound in Ventilated Area Prepare Solution Decontaminate Work Area Dispose of Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical compounds.

The following diagram illustrates the logical relationship between hazard identification and

corresponding safety precautions. Although Saccharin-d4 is not generally classified as

hazardous, this serves as a general guide.
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Caption: Logical flow from hazard identification to safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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